Cas no 644991-42-4 (Tert-butyl (4-methyl-1-oxopentan-3-yl)carbamate)

Tert-butyl (4-methyl-1-oxopentan-3-yl)carbamate is a protected amino acid derivative commonly employed in peptide synthesis and organic chemistry applications. The tert-butyloxycarbonyl (Boc) group serves as a robust protecting group for amines, offering stability under a range of reaction conditions while allowing selective deprotection under acidic conditions. The 4-methyl-1-oxopentan-3-yl moiety introduces branching, which can influence steric and electronic properties in synthetic intermediates. This compound is particularly valuable in the preparation of modified peptides or chiral building blocks, where controlled reactivity and high purity are essential. Its well-defined structure and compatibility with standard coupling reagents make it a reliable choice for complex molecular constructions.

Tert-butyl (4-methyl-1-oxopentan-3-yl)carbamate structure

644991-42-4 structure

Product Name:Tert-butyl (4-methyl-1-oxopentan-3-yl)carbamate

CAS No:644991-42-4

MF:C₁₁H₂₁NO₃

MW:215.289343595505

MDL:MFCD15530192

CID:876366

Update Time:2026-04-29

Tert-butyl (4-methyl-1-oxopentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- [2-METHYL-1-(2-OXO-ETHYL)-PROPYL]-CARBAMIC ACID TERT-BUTYL ESTER
- Boc-NH-4-methyl-pentanal
- Carbamic acid, [2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-(4-methyl-1-oxopentan-3-yl)carbamate
- carbamic <wbr>
- LogP
- tert-Butyl (4-methyl-1-oxopentan-3-yl)carbamate
- N-Boc-(+/-)-amino-4-methyl-pentanal
- tert-butylN-(4-methyl-1-oxopentan-3-yl)carbamate
- Tert-butyl (4-methyl-1-oxopentan-3-yl)carbamate
- MDL： MFCD15530192
- Inchi： 1S/C11H21NO3/c1-8(2)9(6-7-13)12-10(14)15-11(3,4)5/h7-9H,6H2,1-5H3,(H,12,14)
- InChI Key： OBWNQXOVRLYCEL-UHFFFAOYSA-N
- SMILES： O(C(N([H])C([H])(C([H])([H])C([H])=O)C([H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 215.15223
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 218
XLogP3: 1.8
Topological Polar Surface Area: 55.4

Experimental Properties

PSA: 55.4

Tert-butyl (4-methyl-1-oxopentan-3-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB304440-1 g	N-Boc-(+/-)-amino-4-methyl-pentanal; 98%	644991-42-4		1g	€419.00	2022-03-25
abcr	AB304440-2,5 g	N-Boc-(+/-)-amino-4-methyl-pentanal; 98%	644991-42-4		2,5 g	€839.00	2022-03-25
abcr	AB304440-1g	N-Boc-(+/-)-amino-4-methyl-pentanal, 98%; .	644991-42-4	98%	1g	€545.00	2025-04-17
abcr	AB304440-2.52,5g	N-Boc-(+/-)-amino-4-methyl-pentanal, 98%; .	644991-42-4	98%	2.52,5g	€839.00	2024-04-16
Enamine	EN300-718739-0.05g	tert-butyl N-(4-methyl-1-oxopentan-3-yl)carbamate	644991-42-4		0.05g	$1129.0	2023-05-23
Enamine	EN300-718739-0.1g	tert-butyl N-(4-methyl-1-oxopentan-3-yl)carbamate	644991-42-4		0.1g	$1183.0	2023-05-23
Enamine	EN300-718739-0.25g	tert-butyl N-(4-methyl-1-oxopentan-3-yl)carbamate	644991-42-4		0.25g	$1235.0	2023-05-23
Enamine	EN300-718739-0.5g	tert-butyl N-(4-methyl-1-oxopentan-3-yl)carbamate	644991-42-4		0.5g	$1289.0	2023-05-23
Enamine	EN300-718739-1.0g	tert-butyl N-(4-methyl-1-oxopentan-3-yl)carbamate	644991-42-4		1g	$1343.0	2023-05-23
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